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methyl 4-[({[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate methyl 4-[({[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0923789
InChI: InChI=1S/C19H19N5O4S/c1-27-18(26)13-7-9-14(10-8-13)21-17(25)12-29-19-23-22-16(24(19)20)11-28-15-5-3-2-4-6-15/h2-10H,11-12,20H2,1H3,(H,21,25)
SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3
Molecular Formula: C19H19N5O4S
Molecular Weight: 413.5 g/mol

methyl 4-[({[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

CAS No.:

Cat. No.: VC0923789

Molecular Formula: C19H19N5O4S

Molecular Weight: 413.5 g/mol

* For research use only. Not for human or veterinary use.

methyl 4-[({[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate -

Specification

Molecular Formula C19H19N5O4S
Molecular Weight 413.5 g/mol
IUPAC Name methyl 4-[[2-[[4-amino-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C19H19N5O4S/c1-27-18(26)13-7-9-14(10-8-13)21-17(25)12-29-19-23-22-16(24(19)20)11-28-15-5-3-2-4-6-15/h2-10H,11-12,20H2,1H3,(H,21,25)
Standard InChI Key XTJXCRBTWPBRTO-UHFFFAOYSA-N
SMILES COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3
Canonical SMILES COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3

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